Cas no 890634-67-0 (3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 890634-67-0
• MF: C₁₇H₁₉ClN₄
• MW: 314.812562227249
• CID: 5964291
• PubChem ID: 8741357
• Update Time: 2025-10-24

3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine
• 3-(2-chlorophenyl)-2,5-dimethyl-N-propan-2-ylpyrazolo[1,5-a]pyrimidin-7-amine
• Z431950424
• AKOS002248972
• VU0607257-1
• 3-(2-chlorophenyl)-N-isopropyl-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• F3250-0301
• 3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine
• 890634-67-0

• Inchi： 1S/C17H19ClN4/c1-10(2)19-15-9-11(3)20-17-16(12(4)21-22(15)17)13-7-5-6-8-14(13)18/h5-10,19H,1-4H3
• InChI Key： GYSWDTACKHLRIW-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3Cl)C(C)=NN1C(NC(C)C)=CC(C)=N2

Computed Properties

• Exact Mass: 314.1298243g/mol
• Monoisotopic Mass: 314.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine

Introduction to 3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890634-67-0)

3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine, identified by its CAS number 890634-67-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a structural motif renowned for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of functional groups, including a chlorophenyl substituent, dimethyl groups at the 2 and 5 positions of the pyrazole ring, and an N-(propan-2-yl) amine moiety, contributes to its distinctive chemical properties and biological interactions.

The chlorophenyl group at the 2-position introduces a lipophilic character to the molecule while also providing a site for potential hydrogen bonding interactions with biological targets. This substitution pattern is frequently explored in drug design due to its ability to modulate binding affinity and selectivity. The presence of dimethyl groups at the 2 and 5 positions of the pyrazole ring further enhances the steric profile of the compound, influencing its solubility and metabolic stability. Additionally, the N-(propan-2-yl) amine moiety contributes to the compound's overall hydrophobicity and may participate in crucial non-covalent interactions with protein targets.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional structure of such heterocyclic compounds. The pyrazolo[1,5-a]pyrimidine core is known to exhibit significant conformational flexibility, which can be exploited to optimize binding interactions with biological macromolecules. Studies using molecular dynamics simulations have demonstrated that the chlorophenyl, dimethyl, and N-(propan-2-yl) substituents play critical roles in determining the compound's preferred conformational states. These insights have guided the development of novel derivatives with enhanced pharmacokinetic profiles.

In terms of biological activity, 3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine has been investigated for its potential as an inhibitor of various kinases and other enzymes implicated in cancer progression. The pyrazolo[1,5-a]pyrimidine scaffold is particularly relevant in this context, as it shares structural similarities with several known kinase inhibitors that have demonstrated efficacy in clinical trials. Preliminary in vitro studies have suggested that this compound exhibits inhibitory activity against several target enzymes, including tyrosine kinases and serine/threonine kinases. These findings are particularly intriguing given the growing interest in multitargeted inhibitors as a strategy for improving therapeutic outcomes.

The development of such inhibitors often involves a delicate balance between potency, selectivity, and pharmacokinetic properties. The unique combination of substituents in 3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine may contribute to its ability to interact selectively with specific enzyme targets while minimizing off-target effects. This is supported by recent research demonstrating that subtle modifications in the substitution pattern can significantly alter binding affinity and selectivity profiles. For instance, studies have shown that replacing the chlorophenyl group with other aryl moieties can modulate binding interactions with target enzymes without compromising overall activity.

Furthermore, the compound's metabolic stability has been a focus of recent investigations. The presence of stable carbon-carbon bonds and well-defined functional groups suggests that this molecule may exhibit favorable pharmacokinetic properties upon administration. In vitro metabolic studies have revealed that 3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine is resistant to degradation by major cytochrome P450 enzymes under physiological conditions. This resistance is attributed to the robust nature of its core structure and the protective effect provided by its substituents. Such stability is crucial for ensuring prolonged bioavailability and therapeutic efficacy.

The synthesis of this compound represents another area of significant interest within synthetic organic chemistry. The construction of the pyrazolo[1,5-a]pyrimidine core requires multi-step synthetic strategies that often involve cyclization reactions and functional group transformations. Recent advances in synthetic methodology have enabled more efficient and scalable routes for producing such heterocyclic compounds. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce aryl groups at specific positions on the pyrazole ring with high regioselectivity. These improvements have not only streamlined the synthesis but also allowed for greater diversification in derivative design.

In conclusion,3-(2-chlorophenyl)-2,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890634-67-0) is a promising candidate for further exploration in pharmaceutical research due to its unique structural features and biological potential. Its ability to interact selectively with target enzymes while maintaining favorable pharmacokinetic properties makes it an attractive scaffold for drug development. Continued investigation into its mechanism of action and optimization through structure-based drug design will likely yield novel therapeutic agents with significant clinical applications.